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Introduction

Lesinurad is a selective uric acid reabsorption inhibitor (SURI) that targets the urate
transporter 1 (URAT1) and organic anion transporter 4 (OAT4) in the kidneys.[1][2][3][4] By
inhibiting these transporters, Lesinurad increases the excretion of uric acid, thereby lowering
serum uric acid levels.[1][2][5] It has been investigated for the treatment of hyperuricemia
associated with gout, often in combination with xanthine oxidase inhibitors.[6][7][8] These
application notes provide a comprehensive guide for the preparation and administration of
Lesinurad in rodent models for preclinical research.

Mechanism of Action

Lesinurad primarily acts on the apical membrane of the proximal tubule cells in the kidneys. It
selectively inhibits URAT1, the major transporter responsible for uric acid reabsorption from the
renal tubular lumen.[1][2][4] Additionally, it inhibits OAT4, another transporter involved in uric
acid reabsorption.[1][2][4] This dual inhibition leads to a significant increase in the fractional
excretion of uric acid and a subsequent reduction in serum uric acid concentrations.
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Caption: Mechanism of action of Lesinurad in the renal proximal tubule.

Data Presentation: Lesinurad Dosing and
Pharmacokinetics in Rodents

This table summarizes reported dosages and pharmacokinetic parameters of Lesinurad in
rodent studies. These values can serve as a starting point for study design.
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AUC
. Dose . Cmax Tmax Referen
Species Route Vehicle (ng-h/m
(mglkg) (ngimL) (h) L) ce
Oral Not
Rat 15 N 8271 15 - [6]
Gavage Specified
Oral Not
Rat 20 N ~7500 ~1.0 ~30000 [7]
Gavage Specified
RO
water,
Oral
Rat 100 0.INHCI - - - [9]
Gavage
to pH 6.8
+0.2
RO
water,
Oral
Rat 200 0.INHCI - - - [9]
Gavage
to pH 6.8
+0.2
RO
water,
Oral
Rat 300 0.INHCI - - - [9]
Gavage
to pH 6.8
+0.2
Oral Not
Mouse 80 - - - [2]

Gavage Specified

Note: '-' indicates data not available in the cited source.

Experimental Protocols
Protocol 1: Preparation of Lesinurad Suspension for
Oral Gavage (Aqueous Vehicle)

This protocol is based on the vehicle used in nonclinical toxicology studies.[9]
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Materials:

Lesinurad powder

Reverse Osmosis (RO) water
0.1N Hydrochloric Acid (HCI)
pH meter

Stir plate and stir bar

Appropriate glassware (beaker, graduated cylinder)

Procedure:

Weighing: Accurately weigh the required amount of Lesinurad powder based on the desired
concentration and final volume.

Initial Suspension: Add the Lesinurad powder to a beaker containing the majority of the final
volume of RO water.

Mixing: Place the beaker on a stir plate and begin stirring to create a suspension.

pH Adjustment: While stirring, slowly add 0.1N HCI dropwise to the suspension.

Monitoring pH: Continuously monitor the pH of the suspension using a calibrated pH meter.
Final pH: Continue adding 0.1N HCI until the pH of the suspension reaches 6.8 £ 0.2.

Volume Adjustment: Once the target pH is achieved, add the remaining RO water to reach
the final desired volume.

Homogenization: Continue stirring until a uniform suspension is achieved. It is recommended
to maintain stirring during the dosing procedure to ensure homogeneity.

Protocol 2: Preparation of Lesinurad Suspension for
Oral Gavage (CMC-Na Vehicle)
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This protocol is based on a common vehicle for compounds with low water solubility.

Materials:

Lesinurad powder

Carboxymethylcellulose sodium (CMC-Na)

Purified water

Mortar and pestle or homogenizer

Stir plate and stir bar

Appropriate glassware
Procedure:

e Vehicle Preparation: Prepare a 0.5% (w/v) CMC-Na solution by slowly adding CMC-Na to
purified water while stirring. Allow it to stir until a clear, viscous solution is formed.

» Weighing: Weigh the required amount of Lesinurad powder.

» Levigation (if needed): For better dispersion, a small amount of the CMC-Na vehicle can be
added to the Lesinurad powder in a mortar and triturated with a pestle to form a smooth
paste.

e Suspension: Gradually add the remaining CMC-Na vehicle to the paste (or directly to the
powder) while stirring or homogenizing.

e Homogenization: Continue to stir or homogenize the mixture until a uniform suspension is
obtained. Maintain stirring during dosing.

Protocol 3: Administration of Lesinurad by Oral Gavage
in Rodents

This protocol provides a general guideline for oral gavage. Adherence to institutional animal
care and use committee (IACUC) guidelines is mandatory.
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Materials:

Prepared Lesinurad suspension

Appropriately sized gavage needles (flexible or rigid with a ball tip)

Syringes

Animal scale

Procedure:
e Animal Handling and Restraint:

o Weigh the animal to accurately calculate the dosing volume. A common dosing volume is
10 mL/kg body weight.[9]

o Gently but firmly restrain the rodent. For mice, this can be achieved by scruffing the neck
and back to immobilize the head. For rats, a similar one-handed grip can be used,
ensuring the head and neck are in a straight line.

o Gavage Needle Insertion:

o Measure the gavage needle from the tip of the animal's nose to the last rib to estimate the
correct insertion depth and avoid stomach perforation.

o With the animal's head tilted slightly upwards, gently insert the gavage needle into the
mouth, passing it along the roof of the mouth towards the back of the throat.

o Allow the animal to swallow the tip of the needle, then gently advance it down the
esophagus to the predetermined depth. Do not force the needle. If resistance is met,
withdraw and reposition.

o Substance Administration:

o Once the needle is correctly positioned in the stomach, slowly depress the syringe plunger
to deliver the Lesinurad suspension.
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o Administer the substance at a steady pace to avoid regurgitation.
e Post-Administration Monitoring:
o After administration, gently remove the gavage needle.

o Return the animal to its cage and monitor for any signs of distress, such as difficulty
breathing or changes in behavior, for a short period.

Experimental Workflow Visualization

The following diagram illustrates a typical experimental workflow for a rodent study
investigating the effects of Lesinurad.
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Caption: A typical experimental workflow for a rodent study with Lesinurad.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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